Cas no 1208081-06-4 (2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride)

2-{[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride is a pyridine derivative with significant potential in agrochemical and pharmaceutical applications. The compound features a trifluoromethyl group and a chloro substituent on the pyridine ring, enhancing its reactivity and binding affinity. The ethanamine linker, terminated as a hydrochloride salt, improves solubility and stability for formulation. This structure is particularly valuable in the development of herbicides, insecticides, and bioactive molecules due to its selective interactions with biological targets. The trifluoromethyl group contributes to metabolic resistance, while the chloro substituent augments electrophilic properties, making it a versatile intermediate for further functionalization. Its well-defined synthesis route ensures consistent purity for research and industrial use.

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride structure

1208081-06-4 structure

Product Name:2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride

CAS No:1208081-06-4

MF:C₈H₉Cl₂F₃N₂O

MW:277.071070432663

MDL:MFCD10568203

CID:4577657

Update Time:2025-10-29

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(2-aminoethoxy)-3-chloro-5-(trifluoromethyl)pyridine hydrochloride
- 2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethylamine hydrochloride
- 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride
- MDL： MFCD10568203
- Inchi： 1S/C8H8ClF3N2O.ClH/c9-6-3-5(8(10,11)12)4-14-7(6)15-2-1-13;/h3-4H,1-2,13H2;1H
- InChI Key： JRGVVKWAKFYOFZ-UHFFFAOYSA-N
- SMILES： C(C1=CN=C(OCCN)C(Cl)=C1)(F)(F)F.Cl

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C597465-25mg	2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethylamine Hydrochloride	1208081-06-4		25mg	$ 50.00	2022-06-06
TRC	C597465-50mg	2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethylamine Hydrochloride	1208081-06-4		50mg	$ 70.00	2022-06-06
TRC	C597465-250mg	2-(3-Chloro-5-(trifluoromethyl)pyridin-2-yloxy)ethylamine Hydrochloride	1208081-06-4		250mg	$ 295.00	2022-06-06
Enamine	EN300-85034-0.05g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	0.05g	$65.0	2023-09-02
Enamine	EN300-85034-0.1g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	0.1g	$96.0	2023-09-02
Enamine	EN300-85034-0.25g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	0.25g	$136.0	2023-09-02
Enamine	EN300-85034-0.5g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	0.5g	$256.0	2023-09-02
Enamine	EN300-85034-1.0g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	1.0g	$355.0	2023-02-11
Enamine	EN300-85034-2.5g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	2.5g	$697.0	2023-09-02
Enamine	EN300-85034-5.0g	2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride	1208081-06-4	95%	5.0g	$1033.0	2023-02-11

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Additional information on 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride

2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride

The compound 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride (CAS No. 1208081-06-4) is a highly specialized chemical entity with significant applications in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and potential pharmacological properties, making it a subject of interest for researchers in drug discovery and synthesis.

The molecular structure of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride is characterized by a pyridine ring substituted with chlorine and trifluoromethyl groups, which are known to impart stability and bioactivity to the molecule. The presence of an ether linkage (-O-) connecting the pyridine ring to an ethanamine group further enhances its functional versatility. The hydrochloride salt form indicates that this compound is typically used in its protonated form, which may influence its solubility and bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its structure suggests possible interactions with various biological targets, including enzymes, receptors, and ion channels, which are critical in disease pathways such as inflammation, neurodegenerative disorders, and cancer. Researchers have explored its ability to modulate cellular signaling pathways, making it a promising candidate for drug design.

The synthesis of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and acid-base neutralizations. The use of advanced synthetic techniques ensures high purity and scalability, which are essential for preclinical and clinical studies. The compound's stability under various storage conditions has also been evaluated, confirming its suitability for long-term use in research settings.

In terms of pharmacokinetics, this compound exhibits favorable absorption profiles in preclinical models, suggesting potential oral bioavailability. Its metabolism and excretion pathways are currently under investigation to better understand its pharmacokinetic profile in humans. These studies are crucial for determining the optimal dosing regimen and safety profile of the compound.

One of the most exciting aspects of 2-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-am